Cas no 1351614-78-2 (N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide)
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-methyl-1,2-thiazol-5-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
- N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
- VU0534176-1
- AKOS024534530
- 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-methylisothiazol-5-yl)piperidine-3-carboxamide
- 1351614-78-2
- F6175-0796
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- Inchi: 1S/C17H19N7OS/c1-12-8-16(26-22-12)21-17(25)13-4-2-6-23(10-13)14-9-15(19-11-18-14)24-7-3-5-20-24/h3,5,7-9,11,13H,2,4,6,10H2,1H3,(H,21,25)
- InChI Key: DHXPUGVYRZYYMI-UHFFFAOYSA-N
- SMILES: N1(C2=CC(N3C=CC=N3)=NC=N2)CCCC(C(NC2SN=C(C)C=2)=O)C1
Computed Properties
- Exact Mass: 369.13717943g/mol
- Monoisotopic Mass: 369.13717943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 117Ų
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6175-0796-2μmol |
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1351614-78-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6175-0796-1mg |
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1351614-78-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0796-2mg |
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1351614-78-2 | 2mg |
$88.5 | 2023-09-09 |
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide: A Comprehensive Overview
N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide, identified by the CAS number 1351614782, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a piperidine ring, a thiazole moiety, and a pyrimidine derivative. These structural elements contribute to its intriguing chemical properties and biological activity.
The compound's structure is notable for its combination of heterocyclic rings, which are often associated with bioactivity in pharmaceutical compounds. The thiazole group, a five-membered ring containing sulfur and nitrogen atoms, is known for its ability to enhance drug stability and bioavailability. Similarly, the pyrimidine ring system is a common feature in many antiviral and anticancer agents due to its ability to interact with nucleic acids and proteins.
Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research has shown that the compound exhibits significant activity against certain kinases, which are key targets in cancer therapy. The presence of the piperidine ring in the molecule enhances its ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.
In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to optimize the production process and improve yields. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemistry.
The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic properties. Studies conducted in vitro have demonstrated that the compound exhibits good solubility in physiological buffers and rapid uptake into cellular systems. Furthermore, preliminary toxicological assessments suggest that the compound has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.
One of the most exciting aspects of this compound is its potential application in targeted therapies. The presence of multiple functional groups allows for the design of molecules with high specificity for certain receptors or enzymes. For example, researchers have explored the use of this compound as a scaffold for developing inhibitors of protein kinases involved in oncogenesis. These efforts have yielded promising results, with some derivatives showing potent inhibitory activity against key cancer-related kinases.
In addition to its therapeutic potential, this compound also serves as a valuable tool for studying molecular interactions at the cellular level. Its structure provides an excellent platform for investigating how different functional groups influence bioavailability, receptor binding affinity, and metabolic stability. Such studies are crucial for advancing our understanding of drug design principles and improving the development of new pharmaceutical agents.
The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how the molecule interacts with target proteins at the atomic level. These findings have been instrumental in guiding subsequent experimental work and refining the compound's structure to improve its efficacy.
In conclusion, N-(3-methyl-1,2-thiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With its unique combination of heterocyclic rings and promising biological activity, this compound holds significant potential for advancing drug discovery and development efforts in various therapeutic areas.
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